Cas no 833480-13-0 (Benzene, [[[(2Z)-3-methyl-2-hexenyl]oxy]methyl]-)

Benzene, [[[(2Z)-3-methyl-2-hexenyl]oxy]methyl]- structure
833480-13-0 structure
Product name:Benzene, [[[(2Z)-3-methyl-2-hexenyl]oxy]methyl]-
CAS No:833480-13-0
MF:C14H20O
MW:204.308004379272
CID:672417
PubChem ID:71415523

Benzene, [[[(2Z)-3-methyl-2-hexenyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [[[(2Z)-3-methyl-2-hexenyl]oxy]methyl]-
    • 3-methylhex-2-enoxymethylbenzene
    • 833480-13-0
    • {[(3-Methylhex-2-en-1-yl)oxy]methyl}benzene
    • DTXSID10834934
    • Inchi: InChI=1S/C14H20O/c1-3-7-13(2)10-11-15-12-14-8-5-4-6-9-14/h4-6,8-10H,3,7,11-12H2,1-2H3
    • InChI Key: GFUIWMAJFODLSC-UHFFFAOYSA-N
    • SMILES: CCCC(=CCOCC1=CC=CC=C1)C

Computed Properties

  • Exact Mass: 204.151415257g/mol
  • Monoisotopic Mass: 204.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2Ų

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